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molecular formula C9H14BNO2S B8536262 (5-{[(Cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid

(5-{[(Cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid

Cat. No. B8536262
M. Wt: 211.09 g/mol
InChI Key: PEBBNLSSLMXAII-UHFFFAOYSA-N
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Patent
US08063071B2

Procedure details

Following the general procedure of 5-{5-[(ethylamino)methyl]-2-thienyl}-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide, (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol), (cyclopropylmethyl)amine (0.027 mL, 0.32 mmol), and NaCNBH3 (40 mg, 0.64 mmol) were reacted to give 73 mg of crude (5-{[(cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid. The crude (5-{[(cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid was then reacted with 5-bromo-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide (80 mg, 0.193 mmol), potassium carbonate (160 mg, 1.16 mmol), and tetrakis(triphenylphosphine)palladium(0) (5 mg, 0.004 mmol) to give 19.1 mg of the title compound (20%).
Name
5-{5-[(ethylamino)methyl]-2-thienyl}-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(5-formyl-2-thienyl)boronic acid
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
(cyclopropylmethyl)amine
Quantity
0.027 mL
Type
reactant
Reaction Step Three
Name
NaCNBH3
Quantity
40 mg
Type
reactant
Reaction Step Four
Name
(5-{[(cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid

Identifiers

REACTION_CXSMILES
C(NCC1SC(C2C=C3C(=C(C(N)=O)C=2)NC=C3[CH:22]2[CH2:27]C[N:25](S(CC)(=O)=O)[CH2:24][CH2:23]2)=CC=1)C.[CH:33]([C:35]1[S:39][C:38]([B:40]([OH:42])[OH:41])=[CH:37][CH:36]=1)=O.C1(CN)CC1.[BH3-]C#N.[Na+]>>[CH:23]1([CH2:24][NH:25][CH2:33][C:35]2[S:39][C:38]([B:40]([OH:42])[OH:41])=[CH:37][CH:36]=2)[CH2:22][CH2:27]1 |f:3.4|

Inputs

Step One
Name
5-{5-[(ethylamino)methyl]-2-thienyl}-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)NCC1=CC=C(S1)C=1C=C2C(=CNC2=C(C1)C(=O)N)C1CCN(CC1)S(=O)(=O)CC
Step Two
Name
(5-formyl-2-thienyl)boronic acid
Quantity
50 mg
Type
reactant
Smiles
C(=O)C1=CC=C(S1)B(O)O
Step Three
Name
(cyclopropylmethyl)amine
Quantity
0.027 mL
Type
reactant
Smiles
C1(CC1)CN
Step Four
Name
NaCNBH3
Quantity
40 mg
Type
reactant
Smiles
[BH3-]C#N.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
were reacted

Outcomes

Product
Name
(5-{[(cyclopropylmethyl)amino]methyl}-2-thienyl)boronic acid
Type
product
Smiles
C1(CC1)CNCC1=CC=C(S1)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 73 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.